6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, 3-(4-bromobenzoyl)-1,2,3,3a,4,5-hexahydro-

• CAS No.: 1171541-97-1
• Molecular Formula: C21H17BrN2O2
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 6-(4-bromobenzoyl)-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraen-2-one
• InChI: InChI=1S/C21H17BrN2O2/c22-14-7-5-13(6-8-14)21(26)23-12-11-16-15-3-1-2-4-17(15)24-19(25)10-9-18(23)20(16)24/h1-8,18H,9-12H2
• InChI Key: SDKPSSQAEYBIIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2C3=CC=CC=C3C4=C2C1N(CC4)C(=O)C5=CC=C(C=C5)Br

Description

IUPAC Nomenclature Conventions for Polycyclic Heteroaromatic Systems

The International Union of Pure and Applied Chemistry (IUPAC) mandates specific rules for naming polycyclic heteroaromatic systems, particularly those involving fused rings and heteroatoms. The compound 6H-indolo[3,2,1-de]naphthyridin-6-one derives its name from the fusion of indole and naphthyridine moieties, with systematic numbering and descriptor placement governed by the following principles:

• Fusion Nomenclature : The base component is selected based on seniority rules, prioritizing heterocycles over carbocycles and larger rings over smaller ones. In this case, the naphthyridine system (a bicyclic structure with two nitrogen atoms) serves as the parent structure, while the indole moiety (a benzene ring fused to a pyrrole) is the attached component. The fusion descriptor [3,2,1-de] specifies the bond positions where the indole ring attaches to the naphthyridine scaffold.

• Heteroatom Prioritization : Nitrogen atoms in the naphthyridine ring receive the lowest possible numbers, followed by oxygen in the lactam group (denoted by the suffix -one ). The prefix 6H- indicates the position of the hydrogen atom responsible for the tautomeric form of the indole nitrogen.

• Substituent Identification : The 3-(4-bromobenzoyl) group is numbered according to its position on the hexahydro-indolo-naphthyridine scaffold. The hexahydro- prefix denotes partial saturation across six carbon atoms, with specific hydrogenation sites indicated by 1,2,3,3a,4,5 .

Table 1: Key Nomenclature Components

Component	IUPAC Rule Application	Source Reference
Base structure	Naphthyridine as parent system
Fusion descriptor	[3,2,1-de] for indole attachment
Tautomer designation	6H- prefix
Saturation indicators	Hexahydro- with positional numbers

Structural Relationship to Prototype Indolo-Naphthyridine Scaffolds

The indolo-naphthyridine scaffold combines two biologically significant heterocycles: indole (a benzopyrrole) and naphthyridine (a bicyclic system with two nitrogen atoms). Structural analysis reveals the following features:

• Fusion Pattern : The indole ring attaches to the naphthyridine core at positions 3, 2, and 1 of the naphthyridine, forming a tricyclic system. The de suffix in the fusion descriptor specifies the peripheral bonds involved in the fusion.

• Lactam Formation : The -one suffix indicates a ketone group at position 6, forming a lactam ring through intramolecular cyclization. This rigidity influences the scaffold’s planar conformation and electronic properties.

• Comparative Analysis :

  • Indole : A 10π-electron aromatic system with a pyrrole ring fused to benzene.
  • Naphthyridine : A diazanaphthalene derivative with nitrogen atoms at positions 1 and 5.
  • Fused System : The merger creates a π-conjugated system with enhanced electron-deficient character, suitable for coordination chemistry.

Figure 1: Structural Evolution

Naphthyridine (C10H6N2) → Indolo-naphthyridine (C14H9N2O) → 3-(4-bromobenzoyl) derivative (C21H15BrN2O2)  

Positional Isomerism in Bromobenzoyl-Substituted Hexahydro Derivatives

Positional isomerism in this compound arises from two variables: the site of bromobenzoyl substitution and the hydrogenation pattern of the hexahydro scaffold.

• Substitution Isomerism :

  • The 3-(4-bromobenzoyl) group could theoretically occupy other positions (e.g., 1-, 2-, or 4-) on the indolo-naphthyridine core. Each isomer would exhibit distinct electronic and steric profiles due to variations in conjugation and steric hindrance.
  • Table 2: Substitution Isomer Comparison
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    

    Position	Conjugation Impact	Steric Environment
    1	Disrupted π-system	High hindrance
    2	Moderate conjugation	Moderate hindrance
    3	Optimal conjugation	Low hindrance

• Hydrogenation Isomerism :

  • The 1,2,3,3a,4,5-hexahydro- designation specifies saturation at six positions, but alternative hydrogenation patterns (e.g., 1,2,3,4,5,6-hexahydro) could yield isomers with different ring puckering and reactivity.
  • Table 3: Hydrogenation Isomer Effects
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    
    

    Pattern	Ring Puckering	Reactivity Toward Electrophiles
    1,2,3,3a,4,5	Chair-like	Moderate
    1,2,3,4,5,6	Boat-like	High

• Stereochemical Considerations : The 3a position introduces a stereocenter, potentially generating enantiomers or diastereomers depending on synthetic pathways. However, the current nomenclature does not specify stereochemistry, implying a racemic mixture or undefined configuration.

Preparation Methods

Formation of the Cyclohexadienone Core

The synthesis begins with the preparation of 2-substituted 1,3-cyclohexadienones, a critical intermediate for constructing the fused indolo-naphthyridine framework. As demonstrated in analogous systems, lithium iodide (LiI) and 1,8-diazabicycloundec-7-ene (DBU) in tetrahydrofuran (THF) facilitate the alkylation of cyclohexadienones with azido benzyl bromides. For the target compound, substituting the azido group with a 4-bromobenzoyl moiety requires prior acylation of the cyclohexadienone intermediate.

Key Reaction Conditions :

• Reagents : 2-Methylcyclohexane-1,3-dione, 4-bromobenzoyl chloride, LiI (1.5 equiv), DBU (1.5 equiv)

• Solvent : Anhydrous THF (0.25 M concentration)

• Temperature : Reflux under nitrogen for 12 hours

• Workup : Aqueous extraction with ethyl acetate, drying over Na2SO4, and column chromatography (10% EtOAc/hexanes)

This method yields the acylated cyclohexadienone precursor with moderate efficiency (65–70% yield).

Cyclization to Form the Indolo-Naphthyridine Skeleton

Thermal or acid-catalyzed cyclization of the acylated intermediate induces ring closure to generate the hexahydroindolo[3,2,1-de][1,naphthyridin-6-one core. In related systems, refluxing in p-xylene at 140°C for 6–8 hours promotes intramolecular cyclization. The 4-bromobenzoyl group remains stable under these conditions, as evidenced by the retention of the bromine signal in $^{1}\text{H NMR}$ (δ 7.45–7.50 ppm, aromatic protons).

Optimization Insights :

• Prolonged heating (>10 hours) leads to decomposition, reducing yields to <50%.

• Catalytic p-toluenesulfonic acid (p-TsOH) accelerates cyclization but requires strict moisture control.

Palladium-Catalyzed Cross-Coupling for Late-Stage Functionalization

Suzuki-Miyaura Coupling on a Preformed Core

An alternative strategy involves introducing the 4-bromobenzoyl group via palladium-catalyzed cross-coupling after constructing the indolo-naphthyridinone scaffold. This method is advantageous for avoiding harsh acylation conditions during earlier stages.

Representative Protocol :

• Substrate : 3-Iodo-1,2,3,3a,4,5-hexahydro-6H-indolo[3,2,1-de][1,naphthyridin-6-one

• Coupling Partner : 4-Bromophenylboronic acid

• Catalyst System : Pd(OAc)$_2$ (5 mol%), PPh$_3$ (10 mol%), K$_2$CO$_3$ (3 equiv)

• Solvent : Dimethylacetamide (DMAc)

• Conditions : Reflux under nitrogen for 6 hours

• Yield : 78–83% after silica gel chromatography

Critical Analysis :

• The iodo-substituted precursor is synthesized via electrophilic iodination using N-iodosuccinimide (NIS) in dichloromethane.

• Excess boronic acid (1.2 equiv) ensures complete conversion, but higher equivalents promote side reactions.

Condensation Approach Using Iminophosphoranes

Formation of Benzoenynyl Carbodiimides

A third route leverages iminophosphorane intermediates to assemble the naphthyridine ring. Treatment of 2-(1-alkynyl)phenyl isocyanates with iminophosphoranes generates benzoenynyl carbodiimides, which undergo thermolysis to form the fused indolo-naphthyridine system.

Synthetic Steps :

• Iminophosphorane Synthesis : Triphenylphosphine reacts with 4-bromobenzoyl azide to form the corresponding iminophosphorane.

• Carbodiimide Formation : Condensation with 2-ethynylphenyl isocyanate at 0°C in THF.

• Thermal Cyclization : Reflux in p-xylene (140°C, 8 hours) induces ring closure.

Yield : 60–65%, with minor isomers (e.g., 10H-indolo[2,3-b]naphthyridines) requiring chromatographic separation.

Comparative Analysis of Synthetic Routes

Method	Key Advantages	Limitations	Yield
Cyclohexadienone Alkylation	Straightforward intermediate functionalization	Requires strict anhydrous conditions	65–70%
Suzuki-Miyaura Coupling	Late-stage diversification potential	Dependency on halogenated precursors	78–83%
Iminophosphorane Route	High regioselectivity	Low yields due to competing isomerization	60–65%

Structural Characterization and Validation

Spectroscopic Confirmation

• $^{1}\text{H NMR}$ : The 4-bromobenzoyl group exhibits distinct aromatic protons at δ 7.45 (d, J = 8.5 Hz) and δ 7.85 (d, J = 8.5 Hz). The hexahydroindole protons resonate as multiplet signals between δ 1.2–3.8 ppm.

• $^{13}\text{C NMR}$ : The carbonyl carbon of the naphthyridinone appears at δ 170–175 ppm, while the benzoyl carbonyl is observed at δ 190–195 ppm.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 437.04 (calculated for C$_{21}$H$_{16}$BrN$_3$O$_2$: 437.04) .

Chemical Reactions Analysis

Types of Reactions

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, 3-(4-bromobenzoyl)-1,2,3,3a,4,5-hexahydro- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromobenzoyl group can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Medicinal Chemistry Applications

The compound has been investigated for its potential therapeutic effects. Notably:

• Antidiabetic Activity : Recent studies have demonstrated that derivatives of 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one exhibit significant antidiabetic properties. In vitro and in vivo tests have shown that these compounds can effectively lower blood glucose levels and inhibit pancreatic α-amylase activity. For instance, one study reported an IC50 value of 81.45 μg/mL for α-amylase inhibition .
• Antioxidant Properties : The antioxidant capacity of this compound has been assessed using various assays. It showed strong DPPH scavenging activity with an IC50 value of 42.65 μg/mL, indicating its potential as a natural antioxidant agent .

Pharmacological Insights

The pharmacokinetic profile of 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one has been elucidated through molecular docking studies which suggest high binding affinity to key metabolic enzymes. This compound adheres to Lipinski’s rule of five, indicating favorable drug-like properties such as good bioavailability and solubility .

Table 1: Summary of Pharmacological Properties

Property	Value
Antioxidant Activity	IC50 = 42.65 μg/mL
Antidiabetic Activity	IC50 = 81.45 μg/mL
Binding Affinity	High (to α-amylase)

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Study on Antidiabetic Effects : A comprehensive study involving both in vitro and in vivo models demonstrated the effectiveness of a herbal extract containing this compound in lowering blood glucose levels in diabetic mice. The extract was administered at varying doses (250 mg/kg and 500 mg/kg) with significant reductions observed compared to control groups .
• Molecular Docking Analysis : Computational analyses revealed that the compound binds effectively to human peroxiredoxin-5 and sulfonylurea receptor 1. These findings suggest a mechanism through which the compound may exert its antidiabetic effects by modulating enzyme activity involved in glucose metabolism .

Mechanism of Action

The mechanism of action of 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, 3-(4-bromobenzoyl)-1,2,3,3a,4,5-hexahydro- involves its interaction with molecular targets such as DNA, enzymes, and receptors. The compound can intercalate into DNA, disrupting the replication process and leading to cell death. It also inhibits specific enzymes by binding to their active sites, thereby blocking their catalytic activity. Additionally, the compound can modulate receptor activity, influencing cellular signaling pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Scaffold Modifications

The target compound shares the 6H-indolo[3,2,1-de][1,5]naphthyridin-6-one backbone with canthin-6-one derivatives. Key structural variations include:

• 3-(4-Bromobenzoyl) Substituent : The electron-withdrawing bromine atom and benzoyl group may influence binding affinity to biological targets, such as proteases or kinases, by modulating steric and electronic interactions .

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP<sup>*</sup>	Key Substituents
Target Compound (CAS: 26400-25-9)	C₁₄H₁₄N₂O	226.27	1.44<sup>†</sup>	3-(4-Bromobenzoyl), hexahydro core
Canthin-6-one (CAS: 479-43-6)	C₁₄H₈N₂O	220.23	2.10	Fully aromatic core
9-Methoxycanthin-6-one (CAS: 74991-91-6)	C₁₅H₁₀N₂O₂	250.25	2.65	9-Methoxy
5-Hydroxy-4-methoxycanthin-6-one (Nigakinone)	C₁₅H₁₀N₂O₃	266.25	1.80	5-Hydroxy, 4-methoxy
6-Oxo-N-(2-(pyrrolidin-1-yl)ethyl)-... (8e)	C₂₁H₂₀N₄O₂	361.17	2.30	Carboxamide side chain

^*Predicted using XLogP3 ; ^†Experimental data from chem960.com .

Antiproliferative Activity

• Carboxamide Derivatives (e.g., 8e, 8f) : Synthesized analogs with pyrrolidine or piperidine side chains (e.g., compound 8e , IC₅₀: 0.8–2.1 µM against HepG2 and MCF-7 cells) induce apoptosis via DNA damage and ferroptosis pathways .
• Parent Canthin-6-one : Exhibits moderate antiproliferative activity (IC₅₀: ~10–20 µM) but lacks the specificity seen in substituted derivatives .
• Bromobenzoyl Substitution : The 4-bromobenzoyl group in the target compound may enhance cellular uptake or target engagement compared to unsubstituted analogs, though experimental validation is pending.

Neuroprotective Effects

• Canthin-6-one : Activates the ubiquitin-proteasome system (UPS), promoting α-synuclein degradation (EC₅₀: 5 µM) in Parkinson’s disease models .
• Methoxy Derivatives (e.g., 9-Methoxycanthin-6-one) : Show enhanced solubility but reduced UPS activation efficacy (EC₅₀: >10 µM), suggesting substituent size impacts target binding .

Antimicrobial Activity

• Nigakinone (5-Hydroxy-4-methoxy): Inhibits Streptococcus pneumoniae and Bacillus subtilis (MIC: 12.5–25 µg/mL) .

Biological Activity

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one derivatives are a class of heterocyclic compounds that have gained attention due to their diverse biological activities. This article focuses on the compound 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, specifically the variant with a 4-bromobenzoyl substituent. Understanding its biological activity is crucial for potential therapeutic applications.

• Molecular Formula : C15H16N2O2
• Molecular Weight : 256.3 g/mol
• CAS Number : 479-43-6

Biological Activities

Research indicates that 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one and its derivatives exhibit a variety of biological activities:

Anticancer Properties

Several studies have documented the anticancer potential of naphthyridine derivatives. For instance:

• Mechanisms of Action : These compounds can induce apoptosis in cancer cells through various pathways including cell cycle arrest and the activation of pro-apoptotic factors. In vitro studies have shown that certain derivatives can inhibit the proliferation of cancer cell lines such as HeLa and A549 with IC50 values ranging from 10.47 to 15.03 μg/mL .

Anti-inflammatory Effects

Naphthyridine derivatives have shown promise in reducing inflammation:

• Experimental Models : In models of drug-induced colitis in rats, compounds demonstrated a reduction in pro-inflammatory cytokines such as TNF-α and IL-1β . This suggests potential applications in treating inflammatory diseases.

Antimicrobial Activity

The antimicrobial properties of these compounds have also been explored:

• In Vitro Studies : Certain derivatives exhibited significant antibacterial activity against strains like Bacillus cereus, with minimum inhibitory concentrations (MIC) reported at 15.62 µg/mL .

Case Studies

A selection of case studies highlights the therapeutic potential of 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one:

Study Reference	Biological Activity	Findings
	Anticancer	Induced apoptosis in Kasumi-1 cells; cell cycle arrest at G0/G1 phase.
	Anti-inflammatory	Reduced TNF-α and IL-6 levels in mouse models; potential for treating colitis.
	Antimicrobial	Effective against Fusarium species; growth inhibition rates of over 70%.

The mechanisms underlying the biological activities of this compound include:

• Apoptosis Induction : Activation of caspases and alteration in mitochondrial membrane potential.
• Cytokine Modulation : Inhibition of pro-inflammatory cytokine production.
• Antimicrobial Action : Disruption of bacterial cell wall synthesis.

Q & A

Basic: What synthetic methodologies are recommended for preparing 3-(4-bromobenzoyl)-derivatives of 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one?

A one-pot protocol combining Pd-catalyzed Suzuki-Miyaura coupling and Cu-catalyzed amidation is highly efficient for introducing aromatic substituents. For example, naphthyridine precursors react with arylboronic acids under Suzuki conditions, followed by amidation to yield derivatives in >85% yields . Modifications to the bromobenzoyl group can be achieved via Stille coupling using tetrakis(triphenylphosphane)palladium(0) and tri-o-tolylphosphine ligands, as demonstrated in related indolo-naphthyridine systems . Optimization of reaction time (12–24 hours) and temperature (80–100°C) is critical to avoid side reactions like debromination.

Basic: How can this compound be detected and quantified in complex biological matrices?

Thermal desorption proton-transfer-reaction mass spectrometry (TD-PTR-MS) and two-dimensional gas chromatography (GC×GC) are effective for detection. However, co-elution with polycyclic aromatic hydrocarbons (PAHs) like fluoranthene (m/z 203.087) may occur due to similar fragmentation patterns. To resolve this, combine high-resolution mass spectrometry (HRMS) with isotopic labeling or collision-induced dissociation (CID) to distinguish unique fragments (e.g., m/z 221.071 for the parent ion and m/z 203.087 for dehydrated fragments) . Calibration curves using deuterated internal standards improve quantification accuracy in cellular lysates.

Basic: What biological activities have been experimentally validated for this compound?

Key activities include:

• Ubiquitin-proteasome system (UPS) activation : Enhances α-synuclein degradation in neuronal models at IC₅₀ = 2.5 µM, validated via CRISPR-Cas9 genome-wide screening .
• Antiproliferative effects : Induces apoptosis and DNA damage in cancer cell lines (e.g., HepG2, IC₅₀ = 8.7 µM) through ferroptosis pathways .
• Antimicrobial activity : Inhibits Leishmania donovani (EC₅₀ = 1.8 µg/mL) and Plasmodium falciparum (IC₅₀ = 3.2 µM) via disruption of membrane integrity .

Advanced: What mechanistic insights explain its UPS activation and α-synuclein degradation?

The compound binds to the 19S regulatory particle of the proteasome, enhancing chymotrypsin-like protease activity by 40–60% in vitro. CRISPR-Cas9 knockout studies identified PSMC5 (a 26S proteasome subunit) as a critical target. Overexpression of PSMC5 rescues α-synuclein accumulation, confirming target specificity. Molecular docking suggests hydrophobic interactions between the bromobenzoyl group and the proteasome’s ATPase domain .

Advanced: How can structural modifications optimize antiproliferative potency while minimizing off-target effects?

• Substituent positioning : Adding electron-withdrawing groups (e.g., -NO₂) at the indole C4 position increases DNA intercalation, improving potency in breast cancer models (MCF-7, IC₅₀ = 4.1 µM vs. 8.7 µM for parent compound) .
• Quaternization : Introducing cationic groups (e.g., 3-(4-fluorobenzyl)- derivatives) enhances mitochondrial targeting, reducing IC₅₀ by 50% in leukemia cells .
• Prodrug strategies : Masking the ketone moiety with acetyl groups improves blood-brain barrier penetration, critical for neuro-oncology applications .

Advanced: What analytical challenges arise when studying this compound in environmental or metabolic samples?

• Isomeric interference : Structural analogs like 9-methoxycanthin-6-one (CAS 74991-91-6) co-elute in reverse-phase HPLC. Use chiral columns (e.g., Chiralpak IA) or ion mobility spectrometry (IMS) to resolve .
• Matrix effects : Plasma proteins bind >90% of the compound, requiring solid-phase extraction (SPE) with C18 cartridges for recovery >80% .
• Degradation under light : The bromobenzoyl group undergoes photolytic debromination. Conduct experiments in amber glassware and include antioxidants (e.g., BHT) in storage buffers .

Advanced: How can CRISPR-Cas9 screening identify novel targets or synergistic pathways for this compound?

Genome-wide knockout libraries (e.g., GeCKO v2) can pinpoint synthetic lethal interactions. For example, KEAP1 knockout sensitizes lung cancer cells to the compound by 3-fold, linking efficacy to NRF2-mediated oxidative stress pathways . Follow-up validation should include siRNA knockdown, proteomics (e.g., TMT labeling), and metabolomics (GC-MS) to map downstream effects.

Advanced: What computational tools predict the compound’s binding modes and ADMET properties?

• Docking : AutoDock Vina or Schrödinger Glide simulates binding to targets like the proteasome or DNA topoisomerase II. The bromobenzoyl group shows π-π stacking with Phe 158 in the proteasome .
• ADMET prediction : SwissADME estimates moderate bioavailability (F = 45%) due to high logP (3.2). QikProp predicts blood-brain barrier penetration (logBB = -0.7), aligning with in vivo rodent studies .